Cas no 151521-79-8 (4-Ethyl-3-methyl-1H-pyrazol-5-amine)

4-Ethyl-3-methyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with ethyl and methyl groups at the 4- and 3-positions, respectively, and an amine functional group at the 5-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. Its amine group enables further derivatization, while the pyrazole scaffold offers stability and versatility in forming metal complexes or bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity. Its well-defined structure and functional group compatibility make it a valuable building block in specialized organic synthesis.

4-Ethyl-3-methyl-1H-pyrazol-5-amine structure

151521-79-8 structure

Product Name:4-Ethyl-3-methyl-1H-pyrazol-5-amine

CAS No:151521-79-8

MF:C₆H₁₁N₃

MW:125.171640634537

CID:99510

PubChem ID:3159689

Update Time:2025-05-19

4-Ethyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-3-methyl-1H-pyrazol-5-amine
- 1H-Pyrazol-3-amine,4-ethyl-5-methyl-
- 3-amino-4-ethyl-5-methyl-1H-pyrazole
- 4-Ethyl-5-methyl-2H-pyrazol-3-ylamine
- 1H-Pyrazol-3-amine,4-ethyl-5-methyl-(9CI)
- CS-0252400
- 151521-79-8
- BGA52179
- AKOS000506109
- SCHEMBL5255196
- SCHEMBL9141372
- HMS1698K14
- SY343213
- 4-ethyl-5-methyl-1H-pyrazol-3-amine
- EN300-60070
- AT38190
- MFCD06751856
- 4-Ethyl-3-methyl-1H-pyrazol-5-amine, AldrichCPR
- DB-279418
- 1H-Pyrazol-3-amine, 4-ethyl-5-methyl-
- MDL： MFCD06751856
- Inchi： 1S/C6H11N3/c1-3-5-4(2)8-9-6(5)7/h3H2,1-2H3,(H3,7,8,9)
- InChI Key： YOQGVTQBADVJTC-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C(N)=N1)CC

Computed Properties

Exact Mass: 125.095
Monoisotopic Mass: 125.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 94.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 311.9±37.0 °C at 760 mmHg
Flash Point: 168.1±13.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethyl-3-methyl-1H-pyrazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Ethyl-3-methyl-1H-pyrazol-5-amine Pricemore >>

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